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For researchers and scientists venturing into the complex domain of computer architecture, the
choice of a simulation tool is paramount. Accurate and efficient simulation is the bedrock of
architectural exploration, enabling the evaluation of novel designs before committing to costly
hardware implementations. This guide provides a detailed comparison of two prominent open-
source x86 full-system simulators: GEM-5 and MARSSx86. We delve into their core features,
performance metrics based on experimental data, and the underlying methodologies to provide
a comprehensive resource for selecting the most suitable tool for your research needs.

At a Glance: Key Differences
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Feature GEM-5 MARSSXx86

) Highly modular and extensible,  Detailed and cycle-accurate
Primary Strength _ _ _ _
supporting multiple ISAs. x86-64 simulation.

x86, ARM, RISC-V, SPARC,
Supported ISAs x86-64.[3][4]
MIPS, Alpha, POWER.[1][2]

) ] Full System (FS) and Syscall
Simulation Modes ) Full System.
Emulation (SE).[3]

Custom, modular C++ and Based on QEMU and PTLsim.

Underlying Technology
Python framework.[3] [51[6]

_ Large and active academic
Community & Support ) ) Smaller user base.
and industry community.

High; components can be )
o ) Moderate; focused on detailed
Flexibility easily swapped and extended.

[3]

x86 modeling.

Performance and Accuracy: An Experimental
Showdown

A critical aspect of any simulator is its fidelity to real hardware. This section presents
experimental data comparing GEM-5 and MARSSx86 against a real Intel Core i7-4770
"Haswell" microarchitecture. The benchmarks used are from the SPEC CPU2006 and MiBench
suites.

Experimental Protocols

The following methodology was employed in the comparative studies from which the data is
drawn.

Target Hardware: The baseline for comparison is an Intel Core i7-4770 processor with a
Haswell microarchitecture, operating at 3.40 GHz.[1][7]

Simulators Configuration: Both GEM-5 and MARSSx86 were configured to model the target
Haswell microarchitecture as closely as possible. This includes matching the core
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configuration, cache hierarchy (L1, L2, and L3 cache sizes, associativity, and latency), and
memory subsystem.

Benchmarks: A selection of integer and floating-point benchmarks from the SPEC CPU2006
suite and embedded benchmarks from the MiBench suite were used. For the SPEC
benchmarks, a fast-forwarding period of 100 million instructions was followed by a detailed
simulation of 500 million instructions from a representative portion of the program.[7]

Metrics:

Instructions Per Cycle (IPC): A measure of processor performance. The percentage error of
the simulated IPC compared to the hardware IPC is a key accuracy metric.

o Cache Misses: The number of times the processor has to fetch data from a slower level of
the memory hierarchy. The error in simulated cache miss rates indicates the accuracy of the
memory subsystem model.

e Branch Mispredictions: The frequency with which the processor incorrectly predicts the
outcome of a conditional branch, leading to pipeline flushes. The accuracy of this metric
reflects the fidelity of the branch predictor model.

« Simulation Speed: Measured in terms of host time (seconds) to complete the simulation. This
indicates the performance of the simulator itself.

Quantitative Performance Data

The following tables summarize the mean absolute percentage error (MAPE) of GEM-5 and
MARSSx86 for various metrics when compared to the real Haswell hardware. Lower
percentages indicate higher accuracy.

Table 1: Mean Absolute Percentage Error (MAPE) in IPC[1]
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Benchmark Suite GEM-5 MARSSx86
MiBench (embedded) 37.6% 33.03%
SPEC CPU2006 (integer) 37.1% 22.16%
SPEC CPU2006 (floating 35 4% 32.0%

point)

Table 2: Mean Absolute Percentage Error (MAPE) in L1 Data Cache Misses

Benchmark Suite GEM-5 MARSSx86
MiBench (embedded) >100% ~40%
SPEC CPU2006 (integer) >100% ~60%
SPEC CPU2006 (floating 100% 0%

point)

Table 3: Mean Absolute Percentage Error (MAPE) in L3 Cache Misses

Benchmark Suite GEM-5 MARSSx86
MiBench (embedded) ~80% ~70%
SPEC CPU2006 (integer) >100% ~90%

SPEC CPU2006 (floating ~100% 100%

point)

Table 4: Mean Absolute Percentage Error (MAPE) in Branch Mispredictions
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Benchmark Suite GEM-5 MARSSXx86
MiBench (embedded) >100% ~70%
SPEC CPU2006 (integer) >100% ~80%

SPEC CPU2006 (floating
point)

>100% ~90%

Table 5: Average Simulation Time (Lower is Better)[1]

Benchmark Suite GEM-5 MARSSx86
MiBench (embedded) Slower Faster
SPEC CPU2006 (integer) Slower Faster

SPEC CPU2006 (floating
point)

Slower Faster

Architectural Deep Dive and Simulation Workflow

To better understand the practical application of these simulators, this section outlines their
architectural foundations and typical simulation workflows.

GEM-5: The Modular Powerhouse

GEM-5 is renowned for its modular and extensible design, which allows researchers to mix and
match different components to create a custom simulation environment.[3] It is not just a
simulator but a framework for building simulators.
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Configuration Script (*.py)
Simulation Objects
(CPU, Cache, Memory)

Instantiates
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1. Setup Environment
- Compile GEM-5
- Obtain Disk Image & Kernel

i

2. Create Python Config Script
- Define System Components
- Specify Workload

QEMU PTLsim
(Functional Emulation) (Timing Simulation)

Provides Functional Execution iming Information Drives Timing Model
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1. Setup Environment
- Compile MARSSx86
- Create QCOW?2 Disk Image

i

2. Boot OS in QEMU
- gemu-system-x86_64 ...

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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x86-full-system-simulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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